Cas no 16395-81-6 (Butanamide,N-methyl-N-nitroso-)
16395-81-6 structure
Product Name:Butanamide,N-methyl-N-nitroso-
CAS No:16395-81-6
MF:C5H10N2O2
MW:130.145101070404
CID:189370
PubChem ID:85397
Update Time:2025-04-19
Butanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosobutanamide
- N-methyl-N-nitroso-butanamide
- Butyramide, N-methyl-N-nitroso-
- N-Methyl-N-nitrosobutyramide
- SCHEMBL103679
- DTXSID60167683
- 16395-81-6
-
- Inchi: 1S/C5H10N2O2/c1-3-4-5(8)7(2)6-9/h3-4H2,1-2H3
- InChI Key: XPQQMTYSKBRMIY-UHFFFAOYSA-N
- SMILES: O=C(CCC)N(C)N=O
Computed Properties
- Exact Mass: 130.0743
- Monoisotopic Mass: 130.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.07
- Boiling Point: 159.7°C at 760 mmHg
- Flash Point: 50.4°C
- Refractive Index: 1.472
- PSA: 49.74
Butanamide,N-methyl-N-nitroso- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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